Nanocarriers of anticancer drugs are delicately designed with precision addition at every attempt. In this paper, we report CuCo2S4 nanoparticles that show light absorption in the near infrared-II wavelength range and possess magnetic characteristics. The synthesized nanoparticles are characterized by X-ray diffraction, Scanning Electron Microscopy, Dynamic Light Scattering, Thermogravimetry, and X-ray Photoelectron spectroscopy methods. The nanoparticles form a composite with biocompatible polymeric β-cyclodextrin. The nanoparticles possess a band gap energy of 2.25 eV. The magnetic property arises due to the cobalt incorporation in the nanoparticles. The anticancer drug camptothecin is loaded in the nanocarrier with an 89% adsorption efficiency. The in vitro release of the drug occurs in a sustained fashion. Further, the in vitro anticancer potential of the nanocarrier is examined on breast cancer (MDA-MB-231) cell lines, and the activities of the free- and the drug-loaded nanocarrier is compared. The cobalt-containing copper sulfide nanoparticle-poly-β-cyclodextrin composite works as a promising nanocarrier of camptothecin.

This study aims to explore how ZnO–Ag hybrid nanoparticles (HNPs) can provide the self-cleaning behavior to UV-curable acrylate urethane (UVACU) coating. To our best knowledge, this is the first work reporting the self-cleaning organic nanocoating under visible light irradiation for both indoor and outdoor applications. Self-cleaning tests of dirty UVACU coatings have been examined with artificial dirty (AD) mixture or methylene blue (MB) under visible light and UV irradiation. It was shown that cross-linked UVACU/ZnO–Ag nanocomposite coatings have significantly removed MB from the coating surface after 12 h of exposure to light radiation, while for AD, after 112 h of exposure to light radiation, nearly 70% of AD still attaches to the surface of neat coating. In the presence of HNPs, only about 35% of AD remained on the surface of nanocomposite coating. This finding indicates that ZnO–Ag HNPs provide the self-cleaning property to UVACU coating. This self-cleaning can take place via: (i) photocatalytic effect of the HNPs loses the adhesion of MB on the surface of UVACU/ZnO–Ag coating; (ii) photodegradation can also degrade MB, then reduce the binding between these dust particles themselves, and (iii) photocatalytic photocatalytic degradation induced by HNPs on UVACU coating itself.Graphical Abstract

Nanoliposomes with a great surface area within nano scales of about 20–100 nm have acceptable stability profiles for direct drug carriers. The present study focuses on the nanoliposomes loaded with α-Al2O3 quantum dots nanoparticles (QDNPs) for the in vivo imaging study. The final nanoliposomes loaded with α-Al2O3 QDNPs were synthesized with the microwave irradiation method and characterized with scanning electron microscopy (SEM), Fourier transformed infrared spectrum (FT-IR), thermo-gravimetric analysis (TGA), the average particle size can estimate between about 11 and 20 with transmission electron microscopy (TEM) and dynamic light scattering (DLS). The optical properties were evaluated with Uv-vis spectroscopy, and injected 0.001 mg/mL nanoliposomes loaded with α-Al2O3 NPs to the right leg (Balb/c male). The synthesis parameters such as power, irradiation time and concentration were designed by 2 k factorial. According to the analysis of variance experiments, it was found that the size of the minimum nanoparticles in this study was achieved at the highest irradiation time (15 min) and the lowest microwave power (180 watts) and α-Al2O3 concentration (0.05 g).

In comparison with conventional macro-systems, two-dimensional sheet-like materials such as aluminum carbide (C3Al) are considered as promising drug delivery systems (DDSs) because of their bioavailability and high adsorption. The surface of two-dimensional materials, which is capable of binding to the molecules of drugs with moderate binding energies, can further improve this adsorption and bioavailability. Hence, the possibility of using C3Al for the delivery of fluorouracil (5FU) is investigated for the first time within this research study. According to the adsorption energy analysis, there is a binding between the molecules of 5FU and C3Al with a moderate interaction energy, which is one of the requirements for a promising DDS. The adsorption energy of 5FU drug on the C3Al monolayer in different complexes is in the range of − 15.67 to − 26.79 kcal/mol, and there is a rise in the dipole moment (DM) of the surface after 5FU is adsorbed. This rise in the DM following the formation of the complex is conducive to improving solubility that is considered a prerequisite in biological systems for drug delivery. There is a reduction in the energy of the highest-occupied molecular orbital (HOMO) of the diene overlaps with the lowest-unoccupied molecular orbital (LUMO) gap of C3Al from 3.45 eV to 2.80 eV following the adsorption of 5FU. According to the results, C3Al seems to be a promising candidate for the delivery of 5FU. The current works provides useful insights into the experimental formulation of DDSs for 5FU based on C3Al.

A Co(II) complex (Fe3O4@SiO2/GO–NH2–CoII NPs) immobilized on a magnetic graphene oxide nanocomposite was efficiently synthesized and characterized by a variety of techniques, including XRD, FT-IR, SEM/EDX, TEM, VSM, TGA and AAS. Then, the catalytic activity of this new Fe3O4@SiO2/GO–NH2–CoII complex was examined in the Sonogashira cross-coupling reaction and Heck–Mizoroki coupling reaction. The Pd/Cu-free Sonogashira cross-coupling reaction of different aryl halides and terminal alkynes was achieved in the presence of Fe3O4@SiO2/GO–NH2–CoII NPs under reflux in ethanol, and the corresponding products were obtained successfully in good to high yields. In addition, Heck–Mizoroki cross-coupling reactions of various aryl halides by using Fe3O4@SiO2/GO–NH2–CoII and Et3N under reflux in DMSO afforded the desired products in good to high yields. This heterogeneous catalyst can be recovered using a magnet and reused several times without obvious loss of catalytic activity.

In this work, copper oxide nanoparticles (CuO NPs) were successfully synthesized by a simple chemical process. After conjugation of 3-glycidoxypropyltrimethoxysilane (GPTMS), the surfaces of CuO NPs@ GPTMS were functionalized with hyaluronic acid (HA) and folic acid (FA) for the formation of CuO NPs@ GPTMS@HA-FA. The samples were characterized by field emission scanning electron microscopy (FE-SEM) and X-ray diffraction (XRD). Surface modification of CuO NPs with Fourier-transform infrared (FT-IR), thermo-gravimetric analysis (TGA), and CHN analysis was proven. Imatinib mesylate (IM) adsorption was studied under various conditions. The maximum sorption capacity was achieved at pH = 6, a contact time of 30 min, an adsorbent dosage of 0.01 g, and a temperature of 298 K. The evaluation of kinetic and isotherm models showed that the pseudo-second-order and Langmuir models were selected as the best fitting model to describe the adsorption method. In vitro release investigations of IM from the CuO NPs@ GPTMS@HA-FA were performed in stimulated human blood fluid (pH = 7.4) and cancer fluid (pH = 5.6) at 37 °C. Release of − 47.10% of IM from CuO NPs@ GPTMS@HA-FA was observed within a period of 6 h at pH = 5.6. The investigation shows that IM, an anticancer drug can be successfully entrapped in the CuO NPs@ GPTMS@HA-FA for the targeted delivery of cancer therapy.

Nowadays research is widely going on copper oxide nanoparticles because of their excellent physicochemical, antibacterial, and anticancer properties. In the present study color of the solution changes upon the addition of 5 mM copper sulphate and further changes after gallic acid was added to the cell filtrate of Proteus mirabilis (ATCC-299906). The gallic acid coated copper oxide nanoparticles (GA-CuONPs) were further characterized by UV–Visible spectrophotometry, FTIR, SEM, EDX, TGA, DSC, and TEM showed particles are spherical in shape and size ranges from 17 to 45 nm. The antibacterial study revealed that GA-CuONPs were sensitive to Staphylococcus aureus with inhibition zone 18.5 ± 7.7 while least sensitive to Escherichia coli with inhibition zone 13.0 ± 2.3. The GA-CuONPs showed IC50 value at 106.88 ± 1.33 μg/ml against PANC-1 cells while less toxic towards 3T3-L1 cells with IC50 255.36 ± 0.86 μg/ml through MTT assay. Apoptosis study revealed cell shrinkage, chromatin condensation and membrane blebbing. PANC-1 cells showed 68.85% DCF expression of ROS while cells cycle got arrested in Sub G0/G1 and G2/M phase. Furthermore, 41.38% mitochondrial membrane potential (Δψm) damage and extensive DNA damage was observed. Therefore, GA-CuONPs could become a promising anticancer agent in the field of biomedicine and cancer therapy.

Computational studies of pyrimidine derivatives’ interaction with metal clusters (Ag/Au/Cu) in various solvents are presented. Cu cluster adsorption energies are highest, while Ag cluster adsorption energies are lowest. Because the change in enthalpy is negative, the adsorption processes are exothermic, which is advantageous for drug delivery applications. The electrophilicity index of all metal-drugs systems are higher than the drug’s value of drug, indicating that the drugs have a tendency to become more electrophilic once metal clusters are added. The cluster’s conductivity improved as the energy gaps decreases and the might be employed as a drug sensor. The solvation energies in solvents are greater negative indicating that the solvent medium is more stable. Evaluation of non-covalent interactions showed significant interactions between the molecules and clusters. Electron localization function (ELF) and average local ionization energy (ALIE) studies also confirm electron delocalization.

In this work, we report the fabrication of binary semiconductor heterojunctions comprising of N-doped TiO2 nanotubes loaded with two-dimensional MoS2 nanosheets using a facile hydrothermal synthesis method. The photocatalysts were characterized by XRD, SEM, TEM, Raman, UV and PL studies. The results indicated that nitrogen was successfully doped as interstitial doping in TiO2 lattices and simultaneously coupled with MoS2 to form the heterojunction nanostructure. Under visible light irradiation, the N-doped TiO2@MoS2 photocatalyst exhibited outstanding photocatalytic activity and high stability for hydrogen production, with a high H2-generation rate of 5645 mmol h−1 g−1. The heterojunctions' enhanced photocatalytic activity is due to the synergistic impact of N doping of TiO2 and loading of MoS2, which results in greater visible light absorption, effective separation of photo generated charge carriers, and fast charge transfer to catalyst surface.Graphical Abstract

Four new coordination frameworks with formulas of {[Co(fdca)(4-bpmp)(H2O)2]·2H2O}n (1), {[Ni(fdca)(4-bpmp)(H2O)2]·2H2O}n (2), [Co(tdca)(4-bpmp)(H2O)]n (3) and [Co(fuma)(4-bpmp)(H2O)2]n (4) [4-bpmp = bis (4-pyridylmethyl)piperazine, fdca = 2,5-furandicarboxylic acid, tdca = 2,5-thiophenedicarboxylic acid, fuma = fumaric acid] have been synthesized and structurally characterized by elemental analysis, single-crystal X-ray diffraction analysis and thermogravimetric analysis. Complex 3 exhibits a 4-connected sqc6 uninodal 3D structure with point symbol of {66}, while the other three complexes all exhibit mutually inclined 2D + 2D → 3D interpenetration structures. The magnetic properties reveal that complex 1, 2, and 4 show the antiferromagnetic exchange interaction behavior. An observed difference in structure and magnetic behavior in complex 3 is driven by coordination types of carboxylate building blocks and the final structure. Magnetic study indicates the magnetic-exchange coupling not only depends on the nature of the metal centers but the structure of the metal–organic framework can affect the magnetic. And then, the UV–Vis DRS properties of four complexes were also investigated.